1-benzyl-4-[(2-methoxy-1-naphthyl)methyl]piperazine

• IUPAC Name: 1-benzyl-4-[(2-methoxynaphthalen-1-yl)methyl]piperazine
• InChI: InChI=1S/C23H26N2O/c1-26-23-12-11-20-9-5-6-10-21(20)22(23)18-25-15-13-24(14-16-25)17-19-7-3-2-4-8-19/h2-12H,13-18H2,1H3
• InChI Key: DIWDJLXPQLNOOB-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C2=CC=CC=C2C=C1)CN3CCN(CC3)CC4=CC=CC=C4
• Molecular Formula: C23H26N2O
• Molecular Weight: 346.5 g/mol

Description

1-benzyl-4-[(2-methoxy-1-naphthyl)methyl]piperazine, also known as B-MNMP, is a chemical compound that belongs to the class of piperazine derivatives. This compound has gained significant attention in recent years due to its potential applications in scientific research.

Mechanism of Action

The exact mechanism of action of 1-benzyl-4-[(2-methoxy-1-naphthyl)methyl]piperazine is not yet fully understood. However, it has been suggested that the compound may act on the serotonergic and dopaminergic systems in the brain, leading to its anxiolytic and analgesic effects. 1-benzyl-4-[(2-methoxy-1-naphthyl)methyl]piperazine has also been shown to inhibit the proliferation of cancer cells by inducing apoptosis.
Biochemical and Physiological Effects:
1-benzyl-4-[(2-methoxy-1-naphthyl)methyl]piperazine has been reported to exhibit various biochemical and physiological effects. It has been shown to reduce inflammation and pain by modulating the release of pro-inflammatory cytokines. 1-benzyl-4-[(2-methoxy-1-naphthyl)methyl]piperazine has also been shown to reduce anxiety-like behavior in animal models, indicating its potential use as an anxiolytic agent. Furthermore, 1-benzyl-4-[(2-methoxy-1-naphthyl)methyl]piperazine has been shown to induce apoptosis in cancer cells, leading to their death.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 1-benzyl-4-[(2-methoxy-1-naphthyl)methyl]piperazine in lab experiments is its ability to selectively target specific receptors in the brain and other tissues. This allows researchers to study the effects of the compound on specific pathways and processes. However, one of the limitations of using 1-benzyl-4-[(2-methoxy-1-naphthyl)methyl]piperazine is its potential toxicity, which can affect the accuracy and reliability of the results obtained.

Future Directions

There are several future directions for the research on 1-benzyl-4-[(2-methoxy-1-naphthyl)methyl]piperazine. One of the areas of interest is the development of more efficient synthesis methods for the compound. Additionally, further studies are needed to fully understand the mechanism of action of 1-benzyl-4-[(2-methoxy-1-naphthyl)methyl]piperazine and its potential therapeutic applications. Furthermore, research on the toxicity and safety of 1-benzyl-4-[(2-methoxy-1-naphthyl)methyl]piperazine is needed to ensure its safe use in scientific research.

Synthesis Methods

The synthesis of 1-benzyl-4-[(2-methoxy-1-naphthyl)methyl]piperazine involves the reaction of 2-methoxy-1-naphthaldehyde with benzylpiperazine in the presence of a reducing agent. The reaction is carried out under reflux conditions in an organic solvent such as ethanol or methanol. The product is then purified by recrystallization or chromatography.

Scientific Research Applications

1-benzyl-4-[(2-methoxy-1-naphthyl)methyl]piperazine has been extensively studied for its potential therapeutic applications in various fields of scientific research. It has been reported to exhibit anti-inflammatory, analgesic, and anxiolytic effects. Additionally, 1-benzyl-4-[(2-methoxy-1-naphthyl)methyl]piperazine has been shown to possess anti-cancer properties and has been investigated for its potential use in cancer treatment.